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Compound of Interest

Compound Name: 2,5-Dichlorobenzene-1,4-diamine

Cat. No.: B146562 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2,5-Dichlorobenzene-1,4-diamine, with the CAS number 20103-09-7, is an aromatic

compound featuring a benzene ring substituted with two amine groups and two chlorine atoms.

[1] Its formal IUPAC name is 2,5-dichlorobenzene-1,4-diamine.[2] This specific molecular

structure imparts unique chemical properties that make it a valuable intermediate in various

industrial syntheses, particularly in the production of high-performance pigments.[1][3] While its

primary application lies in the pigment industry, its structural characteristics suggest potential

for exploration in other areas, including pharmaceutical intermediates and specialty chemicals.

[3]

Physicochemical Properties
A summary of the key physicochemical properties of 2,5-Dichlorobenzene-1,4-diamine is

presented in the table below, compiled from various sources.
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Property Value Reference

Molecular Formula C6H6Cl2N2 [2][3][4][5]

Molecular Weight 177.03 g/mol [2][4]

Appearance
White to Brown powder to

crystal
[4][6]

Melting Point 164-166 °C (decomposes) [3][4][5]

Boiling Point 303.7 ± 37.0 °C at 760 mmHg [3][5]

Density 1.5 ± 0.1 g/cm³ [3][5]

Flash Point 137.5 ± 26.5 °C [3][5]

pKa 3.16 ± 0.10 (Predicted) [4]

LogP 1.76 [5]

Storage Temperature 2-8°C [4][5]

Synthesis and Manufacturing
The synthesis of 2,5-Dichlorobenzene-1,4-diamine is a multi-step process that demands

precise control over reaction conditions to achieve high purity and yield.[1] A common starting

material for its synthesis is 2,5-dichloroaniline.[1] The process can involve several key chemical

transformations, including acylation, nitration, hydrolysis, and reduction.[1] Quality control

during manufacturing is critical, often employing techniques like HPLC, GC-MS, NMR, and IR

spectroscopy to ensure a purity of over 98.5%.[1]

Experimental Protocol: Synthesis from 2,5-dichloro-4-
nitroaniline
One documented method for the synthesis of 2,5-Dichlorobenzene-1,4-diamine involves the

reduction of 2,5-dichloro-4-nitroaniline. The following protocol is based on a literature example:

[4]

Materials:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/29949
https://www.innospk.com/en/?news/grok-exploring-25-dichlorobenzene-14-diamine-properties-and-applications
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5693234.htm
https://www.chemsrc.com/en/cas/20103-09-7_670302.html
https://pubchem.ncbi.nlm.nih.gov/compound/29949
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5693234.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5693234.htm
https://www.tcichemicals.com/OP/en/p/D1873
https://www.innospk.com/en/?news/grok-exploring-25-dichlorobenzene-14-diamine-properties-and-applications
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5693234.htm
https://www.chemsrc.com/en/cas/20103-09-7_670302.html
https://www.innospk.com/en/?news/grok-exploring-25-dichlorobenzene-14-diamine-properties-and-applications
https://www.chemsrc.com/en/cas/20103-09-7_670302.html
https://www.innospk.com/en/?news/grok-exploring-25-dichlorobenzene-14-diamine-properties-and-applications
https://www.chemsrc.com/en/cas/20103-09-7_670302.html
https://www.innospk.com/en/?news/grok-exploring-25-dichlorobenzene-14-diamine-properties-and-applications
https://www.chemsrc.com/en/cas/20103-09-7_670302.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5693234.htm
https://www.chemsrc.com/en/cas/20103-09-7_670302.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5693234.htm
https://www.chemsrc.com/en/cas/20103-09-7_670302.html
https://www.benchchem.com/product/b146562?utm_src=pdf-body
https://www.nbinno.com/article/dye-intermediates/the-role-of-2-5-dichlorobenzene-1-4-diamine-in-high-performance-pigment-synthesis-iu
https://www.nbinno.com/article/dye-intermediates/the-role-of-2-5-dichlorobenzene-1-4-diamine-in-high-performance-pigment-synthesis-iu
https://www.nbinno.com/article/dye-intermediates/the-role-of-2-5-dichlorobenzene-1-4-diamine-in-high-performance-pigment-synthesis-iu
https://www.nbinno.com/article/dye-intermediates/the-role-of-2-5-dichlorobenzene-1-4-diamine-in-high-performance-pigment-synthesis-iu
https://www.benchchem.com/product/b146562?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5693234.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146562?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2,5-dichloro-4-nitroaniline (41.4 g)

Deionized water (200 mL)

Sodium hydroxide (6 g)

1,4-naphthoquinone (0.3 g)

80% hydrazine hydrate solution (25 g)

Procedure:

To a reaction vessel, add 200 mL of deionized water, 41.4 g of pulverized 2,5-dichloro-4-

nitroaniline, 6 g of sodium hydroxide, 0.3 g of 1,4-naphthoquinone, and 25 g of 80%

hydrazine hydrate solution.[4]

Maintain the reaction system in an aqueous phase.[4]

Continuously stir the reaction mixture for 9 hours at a temperature range of 85°C to 95°C.[4]

After the reaction is complete, separate the product by filtration.[4]

Wash the filter cake with deionized water.[4]

Dry the product under appropriate conditions to yield 2,5-dichloro-1,4-benzenediamine (34.0

g).[4]

The purity of the product can be determined by gas chromatography (GC) and other

chemical purity analyses. In one instance, this method yielded a product with 96% purity by

GC and 99.6% by chemical purity analysis.[4]

Experimental Protocol: Synthesis via Diazotization and
Reduction
An alternative synthetic route starts from 2,5-dichloroaniline and involves diazotization,

coupling, and subsequent reduction.[7]

Conceptual Workflow:
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Synthesis of 2,5-Dichlorobenzene-1,4-diamine

Aniline
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(NaNO2, HCl, 0-5°C)
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Coupling Reaction

2,5-Dichloroaniline
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(4-amino-2,5-dichloroazobenzene)

Reduction
(Zinc, Acidic Conditions)

2,5-Dichlorobenzene-1,4-diamine Aniline Recovery
(Steam Distillation)

Recycle

Click to download full resolution via product page

Caption: Synthetic pathway via diazotization and reduction.

Applications
The primary industrial application of 2,5-Dichlorobenzene-1,4-diamine is as a key

intermediate in the synthesis of high-performance azo pigments, most notably Pigment Red
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214.[1][3] The presence of chlorine atoms in its structure enhances the lightfastness and

thermal stability of the resulting pigments.[1]

Pigment Synthesis Workflow:

Role in Pigment Red 214 Synthesis

2,5-Dichlorobenzene-1,4-diamine

Diazotization

Diazonium Salt Intermediate

Azo Coupling Reaction

Naphthol Derivative
(Coupling Component)

Pigment Red 214

Click to download full resolution via product page

Caption: Role in Pigment Red 214 Synthesis.

Safety and Toxicology
2,5-Dichlorobenzene-1,4-diamine is classified as harmful if swallowed and causes skin and

serious eye irritation.[2][4] It may also cause respiratory irritation.[2]

Summary of Hazard Information:
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Hazard Class Category

Acute oral toxicity Category 4

Skin corrosion/irritation Category 2

Serious eye damage/eye irritation Category 2

Specific target organ toxicity (single exposure) Category 3 (Respiratory system)

Toxicological Data:

Test
Route of
Exposure

Species Dose Reference

LD50 Oral Rat 1750 mg/kg [5]

It is also identified as a potential methemoglobin-forming agent.[2] Appropriate personal

protective equipment, including gloves, eye protection, and a dust mask, should be used when

handling this chemical.[5]

Potential for Drug Development
While the primary use of 2,5-Dichlorobenzene-1,4-diamine is in the pigment industry, its

chemical structure, an aromatic diamine, is a common scaffold in medicinal chemistry. The

presence of chlorine atoms can influence the pharmacokinetic and pharmacodynamic

properties of a molecule, potentially enhancing metabolic stability or modulating receptor

binding. Further research could explore its utility as a building block for the synthesis of novel

therapeutic agents. The reactivity of the amine groups allows for a variety of chemical

modifications, opening avenues for the creation of diverse compound libraries for screening.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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